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Cat. No.: B601912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro metabolism of

latanoprost, a prostaglandin F2α analogue widely used in the treatment of glaucoma and ocular

hypertension. The primary focus is on the metabolic conversion of latanoprost to its active form,

latanoprost acid, and the subsequent oxidation to 15-keto latanoprost acid. This document

details the enzymatic processes, experimental protocols for studying this metabolic pathway,

quantitative data from relevant studies, and the associated signaling cascades.

Introduction
Latanoprost is an isopropyl ester prodrug that enhances its corneal penetration. Upon topical

administration to the eye, it is rapidly hydrolyzed by esterases within the cornea and other

ocular tissues to its biologically active form, latanoprost acid.[1][2] This active metabolite is a

potent and selective agonist of the prostaglandin F (FP) receptor, and its binding initiates a

signaling cascade that leads to a reduction in intraocular pressure (IOP).[3]

A key step in the ocular metabolism of latanoprost acid is the oxidation of the 15-hydroxyl

group to form 15-keto latanoprost acid. This reaction is catalyzed by the NADP+-dependent

enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which is expressed in ocular

tissues, particularly in the corneal epithelium.[4] Understanding this metabolic pathway is

crucial for elucidating the complete pharmacological profile of latanoprost and for the

development of new prostaglandin analogues with improved therapeutic properties.
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Metabolic Pathway
The in vitro metabolism of latanoprost to 15-keto latanoprost acid follows a two-step

enzymatic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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